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Compound of Interest

Compound Name: Deuteride

Cat. No.: B1239839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core characteristics of Lithium Aluminum

Deuteride (LiAlD₄ or LAD), a powerful reducing agent with significant applications in organic

synthesis, particularly in the context of pharmaceutical research and development for isotopic

labeling studies.

Core Properties of Lithium Aluminum Deuteride
Lithium aluminum deuteride is the deuterated analog of lithium aluminum hydride (LAH). It is a

grayish powder that is highly reactive and moisture-sensitive.[1][2] Its primary utility lies in its

ability to introduce deuterium atoms into organic molecules with high precision, making it an

invaluable tool for mechanistic studies, metabolic pathway elucidation, and the synthesis of

deuterated standards for analytical applications.[3][4]

Physical and Chemical Properties
The fundamental physical and chemical properties of lithium aluminum deuteride are

summarized in the table below. These values represent a consensus from various sources and

should be considered as typical.
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Property Value Source(s)

Molecular Formula LiAlD₄ [1][3]

Molecular Weight ~41.99 g/mol [2][4]

Appearance White to gray powder [1][2]

Density ~0.716 - 0.736 g/cm³ [5]

Melting Point 125 °C (decomposes) [2]

Solubility

Soluble in diethyl ether,

tetrahydrofuran (THF),

dimethylcellosolve. Slightly

soluble in dibutyl ether.

Insoluble in hydrocarbons and

dioxane.

[2]

Isotopic Purity Typically ≥98% atom D [4][6][7]

Reactivity and Stability
Lithium aluminum deuteride is a highly reactive compound. It reacts violently with water and

other protic solvents, releasing flammable deuterium gas.[2] It is stable under an inert, dry

atmosphere at room temperature and should be protected from moisture and air. LAD is a more

potent reducing agent than sodium borodeuteride (NaBD₄) and can reduce a wider range of

functional groups, including esters, carboxylic acids, amides, and nitriles.[8]

Experimental Protocols
Synthesis of Lithium Aluminum Deuteride
A common laboratory-scale synthesis of lithium aluminum deuteride involves the reaction of

lithium deuteride (LiD) with aluminum bromide (AlBr₃).[9]

Materials:

Lithium deuteride (LiD)

Aluminum bromide (AlBr₃)
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Anhydrous diethyl ether

An inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

Under a dry, inert atmosphere (e.g., argon or nitrogen), a flask is charged with a suspension

of finely powdered lithium deuteride in anhydrous diethyl ether.

The suspension is cooled in an ice bath.

A solution of aluminum bromide in anhydrous diethyl ether is added dropwise to the stirred

suspension.

The reaction mixture is stirred at room temperature for several hours to ensure complete

reaction.

The resulting precipitate of lithium bromide is removed by filtration under an inert

atmosphere.

The filtrate, a solution of lithium aluminum deuteride in diethyl ether, can be used directly or

the solvent can be carefully removed under reduced pressure to yield solid LAD.

Handling and Storage
Due to its reactivity, stringent safety precautions must be observed when handling and storing

lithium aluminum deuteride.

Handling:

All manipulations should be carried out under a dry, inert atmosphere (e.g., in a glovebox or

using Schlenk techniques).[10]

Personal protective equipment (PPE), including flame-retardant lab coat, safety goggles, and

gloves, is mandatory.[10]

Avoid contact with water, alcohols, and other protic solvents.[11]
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Use spark-proof tools and work in a well-ventilated area.[11]

Storage:

Store in a tightly sealed container under a dry, inert atmosphere.[12]

Keep in a cool, dry, and well-ventilated place away from sources of ignition and incompatible

materials.[10][11]

Reduction of a Carbonyl Compound: An Exemplary
Workflow
The following protocol outlines a general procedure for the reduction of a ketone to a

deuterated secondary alcohol using lithium aluminum deuteride.

Materials:

Ketone (substrate)

Lithium aluminum deuteride (LAD)

Anhydrous diethyl ether or tetrahydrofuran (THF)

An inert atmosphere apparatus

Apparatus for quenching and work-up (e.g., dropping funnel, separatory funnel)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

A solution of the ketone in anhydrous diethyl ether is prepared in a flask under an inert

atmosphere.

The solution is cooled to 0 °C in an ice bath.

A solution of lithium aluminum deuteride in anhydrous diethyl ether is added dropwise to the

stirred ketone solution. The reaction is typically exothermic.
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The reaction mixture is stirred at 0 °C for a specified time, and the progress of the reaction is

monitored by a suitable technique (e.g., thin-layer chromatography).

Upon completion, the reaction is carefully quenched by the slow, dropwise addition of ethyl

acetate, followed by water or an aqueous solution of a salt like sodium sulfate or Rochelle's

salt to decompose the excess LAD and the aluminum salts.[13]

The resulting mixture is stirred until a granular precipitate is formed.

The solid is removed by filtration, and the organic layer is separated.

The aqueous layer is extracted with diethyl ether.

The combined organic extracts are dried over a drying agent, filtered, and the solvent is

removed under reduced pressure to yield the crude deuterated alcohol.

The product can be further purified by techniques such as distillation or chromatography.

Reaction Pathway and Experimental Workflow
Visualization
The following diagrams illustrate the chemical reaction pathway for the reduction of a carbonyl

compound by lithium aluminum deuteride and a typical experimental workflow for such a

reaction.
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Reduction of a carbonyl compound using LiAlD₄.
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A typical experimental workflow for a LiAlD₄ reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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